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Abstract
Direct Red 9, also known by synonyms such as Direct Brilliant Pink B, is a synthetic azo dye of

the benzothiazole class. This document provides a comprehensive overview of its chemical

properties, a plausible synthesis pathway, and representative analytical data. Due to the limited

publicly available information on the specific discovery and detailed manufacturing protocols for

Direct Red 9, this guide consolidates general principles of azo and benzothiazole dye

chemistry to present a technically sound, albeit representative, guide for research and

development purposes.

Introduction and Discovery
The development of synthetic dyes in the late 19th century revolutionized the textile industry.

The journey began with the discovery of Mauveine by William Henry Perkin in 1856, shifting the

reliance on natural colorants. A significant breakthrough in dyeing cotton came in 1884 with the

synthesis of Congo Red by Paul Böttiger. This was the first "direct dye," capable of coloring

cellulosic fibers like cotton without the need for a mordant, a substance used to bind the dye to

the fabric. This discovery paved the way for the development of a vast array of direct dyes.

Direct Red 9 belongs to the azo class of dyes, characterized by the presence of one or more

azo groups (-N=N-) that act as the primary chromophore. Its molecular structure also features a

benzothiazole moiety, a heterocyclic compound known to be a component in various functional

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b12382427?utm_src=pdf-interest
https://www.benchchem.com/product/b12382427?utm_src=pdf-body
https://www.benchchem.com/product/b12382427?utm_src=pdf-body
https://www.benchchem.com/product/b12382427?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


dyes. While the specific date and inventors of Direct Red 9 are not well-documented in publicly

accessible literature, its development is a part of the broader expansion and refinement of

direct azo dyes throughout the 20th century, focusing on achieving brighter colors and

improved fastness properties.

Chemical and Physical Properties
Direct Red 9 is a water-soluble anionic dye. Its key properties are summarized in the table

below.

Property Value

IUPAC Name Not available

Synonyms C.I. Direct Red 9, Direct Brilliant Pink B

CAS Number 70209-93-7 / 61724-94-5[1][2]

Molecular Formula C₃₄H₁₉ClN₈Na₄O₁₂S₄[1][2]

Molecular Weight 987.23 g/mol [1]

Chemical Class Azo, Benzothiazole

Appearance Blue-light pink powder

Application
Dyeing of polyester, blended fabrics, polyvinyl

chloride, and acetate fibers

Plausible Synthesis of Direct Red 9
The synthesis of complex azo dyes like Direct Red 9 typically involves a multi-step process

centered around diazotization and coupling reactions. The following is a representative,

plausible experimental protocol based on the general chemistry of this dye class.

Synthesis Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b12382427?utm_src=pdf-body
https://www.benchchem.com/product/b12382427?utm_src=pdf-body
http://www.worlddyevariety.com/direct-dyes/direct-red-9.html
https://www.alanchemindustries.com/dyestuff/direct-dyes/direct-red-9.html
http://www.worlddyevariety.com/direct-dyes/direct-red-9.html
https://www.alanchemindustries.com/dyestuff/direct-dyes/direct-red-9.html
http://www.worlddyevariety.com/direct-dyes/direct-red-9.html
https://www.benchchem.com/product/b12382427?utm_src=pdf-body
https://www.benchchem.com/product/b12382427?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Diazotization of Precursor A

Step 2: First Coupling Reaction

Step 3: Diazotization of Precursor C

Step 4: Second Coupling Reaction

Step 5: Purification
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Caption: A plausible multi-step synthesis workflow for Direct Red 9.

Experimental Protocol
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Step 1: Diazotization of Aromatic Amine Precursor A

A solution of Aromatic Amine Precursor A (1.0 eq) in dilute hydrochloric acid is prepared in a

reaction vessel equipped with a stirrer and a cooling bath.

The solution is cooled to 0-5 °C with constant stirring.

A pre-cooled aqueous solution of sodium nitrite (1.05 eq) is added dropwise to the amine

solution, maintaining the temperature below 5 °C.

The reaction mixture is stirred for an additional 30 minutes at 0-5 °C to ensure complete

formation of the diazonium salt. The completion of diazotization can be checked using

starch-iodide paper.

Step 2: First Coupling Reaction

In a separate vessel, the Coupling Component B (1.0 eq) is dissolved in an aqueous alkaline

solution (e.g., sodium carbonate or sodium hydroxide) and cooled to 0-5 °C.

The freshly prepared diazonium salt solution from Step 1 is slowly added to the coupling

component solution, maintaining the pH in the alkaline range (pH 8-10) and the temperature

below 10 °C.

The mixture is stirred for 2-4 hours until the coupling reaction is complete, which is indicated

by the disappearance of the diazonium salt (tested with a suitable coupling component like

R-salt). The product is the Azo Intermediate 1.

Step 3: Diazotization of Benzothiazole Amine Precursor C

The procedure is similar to Step 1, using the Benzothiazole Amine Precursor C (1.0 eq) to

generate its corresponding diazonium salt.

Step 4: Second Coupling Reaction

The Azo Intermediate 1 solution is adjusted to a suitable pH and temperature.

The freshly prepared diazonium salt of the benzothiazole derivative from Step 3 is added

slowly to the solution of Azo Intermediate 1.
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The reaction is stirred for several hours until completion, forming the crude Direct Red 9
dye.

Step 5: Isolation and Purification

The dye is precipitated from the reaction mixture by the addition of sodium chloride ("salting

out").

The precipitated dye is collected by filtration and washed with a saturated sodium chloride

solution to remove impurities.

The filter cake is dried in an oven at a controlled temperature to yield the final product.

Representative Analytical Data
The following tables present expected, representative data for the characterization of Direct
Red 9.

Synthesis and Purity Data
Parameter Representative Value

Yield 75-85%

Purity (by UV-Vis) > 95%

Melting Point > 300 °C (decomposes)

Solubility Soluble in water, sparingly soluble in ethanol

Spectroscopic Data
UV-Visible Spectroscopy

λmax: 530-540 nm (in water)

Molar Absorptivity (ε): ~50,000 L mol⁻¹ cm⁻¹

Fourier-Transform Infrared (FT-IR) Spectroscopy (KBr Pellet)
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Wavenumber (cm⁻¹) Assignment

~3450 O-H stretch (adsorbed water)

~1620 N=N stretch (azo group)

~1500, ~1450 Aromatic C=C stretch

~1384 S=O stretch (sulfonate group)

~1180 C-N stretch

~1040 S=O stretch (sulfonate group)

Nuclear Magnetic Resonance (NMR) Spectroscopy Due to the complexity and polymeric nature

of the dye, obtaining a well-resolved NMR spectrum is challenging. Broad signals in the

aromatic region (7.0-8.5 ppm) would be expected in a ¹H NMR spectrum.

Logical Relationship of Synthesis Steps
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Caption: Logical flow of the key chemical transformations in the synthesis of Direct Red 9.

Conclusion
Direct Red 9 is a complex azo dye with important applications in the textile industry. While

specific details of its discovery and a definitive, publicly available synthesis protocol are scarce,

this guide provides a comprehensive overview based on established principles of dye

chemistry. The provided representative experimental protocol and analytical data serve as a

valuable resource for researchers and professionals in the field of chemical synthesis and dye

development. Further research into proprietary literature and patents may yield more specific

details about this particular dye.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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